2-Ethynylbiphenyl-13C6
Description
2-Ethynylbiphenyl-13C6 is a carbon-13 isotopically labeled derivative of 2-ethynylbiphenyl, characterized by a biphenyl backbone substituted with an ethynyl (-C≡CH) group at the 2-position. The isotopic labeling (13C6) replaces six natural carbon atoms (12C) with stable 13C isotopes, enhancing its utility in tracer studies, metabolic research, and analytical quantification via techniques like mass spectrometry . This compound is primarily employed as a reactant in synthesizing labeled histone deacetylase (HDAC) inhibitors and epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors, which are critical in cancer therapeutics and epigenetic research . Its solubility in dichloromethane (DCM) and methanol facilitates its use in organic synthesis and purification processes .
Properties
Molecular Formula |
C₈¹³C₆H₁₀ |
|---|---|
Molecular Weight |
184.19 |
Synonyms |
1-Ethynyl-2-phenylbenzene13C6; 2-Biphenylylacetylene13C6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The ethynyl group in 2-Ethynylbiphenyl-13C6 contrasts sharply with the formyl (-CHO) group in structurally related compounds like 2-Formyl-1,1'-biphenyl-13C6 and its non-labeled counterpart, 2-Formyl-1,1'-biphenyl. While the ethynyl group enables click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition), the formyl group participates in nucleophilic additions and condensations, directing these compounds toward divergent synthetic pathways .
Solubility and Reactivity
- This compound: Soluble in DCM and methanol, supporting its use in polar and non-polar reaction systems .
Data Table: Comparative Analysis of Biphenyl Derivatives
| Compound Name | Key Functional Group | Isotopic Labeling | Solubility | Primary Applications |
|---|---|---|---|---|
| This compound | Ethynyl (-C≡CH) | 13C6 | DCM, Methanol | HDAC/EGFR inhibitor synthesis; metabolic tracing |
| 2-Formyl-1,1'-biphenyl-13C6 | Formyl (-CHO) | 13C6 | Not specified | mPGES-1 inhibitor synthesis; isotopic assays |
| 2-Formyl-1,1'-biphenyl | Formyl (-CHO) | None | Not specified | Bulk synthesis of mPGES-1 inhibitors |
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